![molecular formula C9H18ClN B6184820 (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexan-5-amine hydrochloride CAS No. 2624110-40-1](/img/no-structure.png)
(1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexan-5-amine hydrochloride
Description
Bicyclo[2.1.1]hexanes are valuable saturated bicyclic structures incorporated in newly developed bio-active compounds . They are playing an increasingly important role, while being still underexplored from a synthetic accessibility point of view .
Synthesis Analysis
An efficient and modular approach toward new 1,2-disubstituted bicyclo[2.1.1]hexane modules has been disclosed . The strategy is based on the use of photochemistry to access new building blocks via [2 + 2] cycloaddition .Molecular Structure Analysis
Bicyclo[2.1.1]hexanes are saturated bicyclic structures . They can be 1,2-disubstituted and can be accessed via photochemistry .Chemical Reactions Analysis
The synthesis of these compounds involves a [2 + 2] cycloaddition . This reaction can be used to create new building blocks .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexan-5-amine hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "1,3-cyclopentadiene", "2-methyl-2-butene", "hydrogen gas", "ammonia", "hydrochloric acid", "sodium hydroxide", "sodium chloride", "water" ], "Reaction": [ "Step 1: Diels-Alder reaction of 1,3-cyclopentadiene and 2-methyl-2-butene to form (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hex-2-ene", "Step 2: Hydrogenation of (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hex-2-ene using hydrogen gas and a palladium catalyst to form (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexane", "Step 3: Conversion of (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexane to (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexan-5-ol using sodium hydroxide and water", "Step 4: Conversion of (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexan-5-ol to (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexan-5-amine using ammonia", "Step 5: Formation of (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexan-5-amine hydrochloride by reacting (1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexan-5-amine with hydrochloric acid and sodium chloride" ] } | |
CAS RN |
2624110-40-1 |
Product Name |
(1R,4S)-1,6,6-trimethylbicyclo[2.1.1]hexan-5-amine hydrochloride |
Molecular Formula |
C9H18ClN |
Molecular Weight |
175.7 |
Purity |
95 |
Origin of Product |
United States |
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